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Application Notes: LQFM215
Introduction
LQFM215 is a synthetic, small-molecule inhibitor of the L-proline transporter (PROT), also

known as Solute Carrier Family 6 Member 7 (SLC6A7)[1]. As a competitive inhibitor, LQFM215
blocks the reuptake of L-proline into presynaptic neurons. This activity modulates glutamatergic

neurotransmission, as L-proline is known to act on NMDA, AMPA, and glycine receptors[2][3][4]

[5]. Due to its role in regulating the glutamatergic system, LQFM215 has demonstrated

neuroprotective potential in models of ischemic stroke and antipsychotic effects in preclinical

models of schizophrenia[2][4][5][6]. Its investigation is crucial for developing novel therapeutics

targeting neurological and psychiatric disorders.

Mechanism of Action
LQFM215 exerts its biological effects by competitively binding to the active site of the L-proline

transporter (PROT/SLC6A7)[7]. This inhibition elevates the concentration of synaptic L-proline.

Increased L-proline levels then modulate the activity of key glutamate receptors, including the

N-methyl-D-aspartate receptor (NMDAR) and α-amino-3-hydroxy-5-methyl-4-

isoxazolepropionic acid receptor (AMPAR), as well as glycine receptors (GlyR)[2]. By

influencing these receptors, LQFM215 can mitigate the excitotoxicity associated with conditions

like ischemic stroke and correct imbalances in glutamatergic signaling implicated in

schizophrenia[3][6][8].
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Caption: Mechanism of action of LQFM215.

Key Research Applications
Neuroprotection Studies: LQFM215 has been shown to reduce infarction area and motor

impairments in preclinical models of middle cerebral artery occlusion (MCAO), highlighting its

potential as a neuroprotective agent in ischemic stroke[1][3].

Antipsychotic Research: In ketamine-induced models of psychosis, LQFM215 effectively

reduces hyperlocomotion and enhances social interaction, suggesting its therapeutic

potential for managing symptoms of schizophrenia[4][6][7].

In Vitro Signaling Assays: Used in neuronal cell cultures, such as the LUHMES cell line, to

study effects on cell viability, neurite growth, and mechanisms of neurotoxicity[4][7].

Quantitative Data Summary
Solubility Profile
LQFM215 is readily soluble in dimethyl sulfoxide (DMSO) but has limited solubility in aqueous

solutions[7][9][10]. For most in vitro and in vivo applications, a concentrated stock solution in
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DMSO is prepared first, followed by dilution in an appropriate aqueous buffer or culture

medium.

Parameter Value Solvent Notes Source

Solubility 100 mg/mL DMSO

Hygroscopic

DMSO can

impact solubility;

use newly

opened solvent.

Ultrasonic

treatment is

recommended to

facilitate

dissolution.

[7]

Molar Solubility 253.45 mM DMSO

Calculated from

a molecular

weight of 394.55

g/mol .

[7]

Alternative

Solubility
10 mM DMSO [1]

Stock Solution Preparation Table
The following table provides volumes needed to prepare common stock solution concentrations

of LQFM215 (Molecular Weight: 394.55 g/mol )[7].

Desired
Concentration

Mass of LQFM215
(1 mg)

Mass of LQFM215
(5 mg)

Mass of LQFM215
(10 mg)

1 mM 2.5345 mL 12.6727 mL 25.3453 mL

5 mM 0.5069 mL 2.5345 mL 5.0691 mL

10 mM 0.2535 mL 1.2673 mL 2.5345 mL

50 mM 0.0507 mL 0.2535 mL 0.5069 mL
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Concentrated Stock
Solution in DMSO
This protocol details the preparation of a high-concentration stock solution of LQFM215 for

long-term storage and subsequent dilution.

Materials:

LQFM215 powder (MW: 394.55 g/mol )

Anhydrous/low-water content Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette and tips

Vortex mixer

Bath sonicator
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Start

1. Weigh LQFM215
Accurately weigh desired mass

(e.g., 10 mg).

2. Add DMSO
Add calculated volume of DMSO

(e.g., 253.45 µL for 10 mg to make 10 mM).

3. Vortex
Mix thoroughly for 1-2 minutes.

4. Sonicate
Use a bath sonicator for 10-15 min

to ensure complete dissolution.

5. Aliquot
Dispense into single-use cryovials.

6. Store
Store at -20°C or -80°C.

End

Click to download full resolution via product page

Caption: Workflow for preparing LQFM215 stock solution.

Procedure:
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Preparation: Work in a clean, sterile environment, such as a laminar flow hood, especially if

the solution will be used in cell culture.

Weighing: Accurately weigh the desired amount of LQFM215 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of high-purity DMSO

to the tube to achieve the target concentration (e.g., for 10 mg of LQFM215, add 253.45 µL

of DMSO to make a 10 mM solution).

Dissolution:

Tightly cap the tube and vortex vigorously for 1-2 minutes.

To ensure complete dissolution, place the tube in a bath sonicator for 10-15 minutes[7].

Visually inspect the solution to confirm that no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles[7].

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[7].

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol describes the serial dilution of the DMSO stock solution into cell culture medium

to achieve the final desired experimental concentrations.

Materials:

LQFM215 concentrated stock solution in DMSO (from Protocol 1)

Sterile cell culture medium (appropriate for the cell line)

Sterile microcentrifuge tubes
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Sterile pipettes and tips

Start:
10 mM Stock in DMSO

1. Prepare Intermediate Dilution
(e.g., 1:100 in media -> 100 µM)

This keeps DMSO at 1%.

2. Prepare Final Working Solution
(e.g., 1:10 from intermediate -> 10 µM)

Final DMSO is now 0.1%.

DMSO Vehicle Control
Prepare a control with the same final

DMSO concentration (e.g., 0.1%).

Use for control prep

3. Add to Cells
Add working solution to cell culture.

Experiment Ready

Click to download full resolution via product page

Caption: Workflow for preparing working solutions.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the concentrated LQFM215 stock solution at room

temperature.

Intermediate Dilution (Recommended): To avoid precipitation and minimize DMSO shock to

cells, perform a serial dilution.

First, prepare an intermediate, high-concentration working stock by diluting the DMSO

stock solution in cell culture medium. For example, add 10 µL of a 10 mM stock to 990 µL
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of medium to create a 100 µM solution (with 1% DMSO). Mix gently by pipetting.

Final Working Dilution:

Use the intermediate dilution to prepare the final concentrations needed for the

experiment. For example, to make a 10 µM final solution, add 100 µL of the 100 µM

intermediate solution to 900 µL of cell culture medium.

This two-step process ensures the final concentration of DMSO in the culture is low (in this

example, 0.1%), which is generally well-tolerated by most cell lines[11][12].

Vehicle Control: It is critical to prepare a vehicle control containing the same final

concentration of DMSO as the highest concentration of LQFM215 used in the

experiment[11]. This allows for the differentiation of compound-specific effects from solvent

effects.

Application to Cells: Aspirate the old medium from the cells and replace it with the medium

containing the final concentrations of LQFM215 or the vehicle control[13].

Important Considerations
DMSO Toxicity: The final concentration of DMSO in cell culture should typically be kept

below 0.5%, and ideally at or below 0.1%, to avoid cytotoxicity[11][12]. The tolerance to

DMSO can be cell line-dependent and should be determined empirically if necessary.

Solubility Limits: When diluting the DMSO stock in aqueous solutions, be mindful of the

compound's solubility limits. Rapid dilution or high final concentrations may cause the

compound to precipitate. A stepwise dilution process is recommended[11].

Storage: Store powdered LQFM215 at -20°C for up to 3 years. Once dissolved in DMSO,

store aliquots at -80°C for up to 6 months or -20°C for up to 1 month. Avoid repeated freeze-

thaw cycles[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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